Cas no 2034429-57-5 (tert-butyl 3-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]piperidine-1-carboxylate)

• Product Name: tert-butyl 3-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]piperidine-1-carboxylate
• CAS No: 2034429-57-5
• MF: C₂₁H₃₁N₃O₄
• MW: 389.488545656204
• CID: 5552981
• PubChem ID: 91815936
• Update Time: 2025-05-21

tert-butyl 3-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-(pyridin-4-yloxy)piperidine-1-carbonyl)piperidine-1-carboxylate
• F6479-2600
• tert-butyl 3-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]piperidine-1-carboxylate
• AKOS026690988
• 2034429-57-5
• tert-butyl 3-(4-pyridin-4-yloxypiperidine-1-carbonyl)piperidine-1-carboxylate

• Inchi： 1S/C21H31N3O4/c1-21(2,3)28-20(26)24-12-4-5-16(15-24)19(25)23-13-8-18(9-14-23)27-17-6-10-22-11-7-17/h6-7,10-11,16,18H,4-5,8-9,12-15H2,1-3H3
• InChI Key： VHKJKASXOKZJBB-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CC=1)C1CCN(CC1)C(C1CN(C(=O)OC(C)(C)C)CCC1)=O

Computed Properties

• Exact Mass: 389.23145648g/mol
• Monoisotopic Mass: 389.23145648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72Ų

Additional information on tert-butyl 3-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]piperidine-1-carboxylate

tert-butyl 3-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]piperidine-1-carboxylate: A Comprehensive Overview

tert-butyl 3-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]piperidine-1-carboxylate is a complex organic compound with the CAS number 2034429-57-5. This compound belongs to the class of piperidines, which are six-membered saturated heterocycles containing one nitrogen atom. The structure of this compound features a tert-butyl group, a pyridin-4-yloxy substituent, and two interconnected piperidine rings, making it a highly functionalized molecule with potential applications in various fields, including pharmaceuticals and materials science.

The synthesis of tert-butyl 3-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]piperidine-1-carboxylate involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and oxidations. The presence of the pyridin-4-yloxy group introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Recent studies have highlighted the importance of such heterocyclic substituents in modulating the pharmacokinetic properties of drugs, making this compound a promising candidate for drug development.

One of the key features of this compound is its biological activity. Research has shown that it exhibits significant antimicrobial properties, particularly against gram-positive bacteria. The tert-butyl group plays a crucial role in enhancing the lipophilicity of the molecule, which is essential for its ability to penetrate bacterial cell membranes. Additionally, the compound has been found to possess antioxidant properties, making it a potential candidate for use in skincare products or as a food preservative.

In terms of synthetic applications, this compound serves as an intermediate in the synthesis of more complex molecules, such as peptide analogs and bioactive agents. Its structure allows for further functionalization at multiple sites, providing chemists with a versatile platform for designing novel compounds with tailored properties. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, which are valuable for studying stereochemical effects in biological systems.

The pharmacological profile of tert-butyl 3-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]piperidine-1-carboxylate has been extensively studied in preclinical models. It has demonstrated potential as a neuroprotective agent, with evidence suggesting its ability to mitigate oxidative stress and inflammation in neuronal cells. Furthermore, its metabolic stability has been evaluated in vitro, revealing moderate clearance rates that could be advantageous for oral drug delivery.

From an environmental perspective, the degradation pathways of this compound have been investigated to assess its potential impact on ecosystems. Studies indicate that it undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aqueous environments. This information is critical for ensuring the safe disposal and handling of this compound during industrial processes.

In conclusion, tert-butyl 3-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]piperidine-1-carboxylate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with its favorable biological and chemical properties, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across multiple sectors.